5-Bromo-2-ethoxyisonicotinic acid
Overview
Description
5-Bromo-2-ethoxyisonicotinic acid is a chemical compound with the molecular formula C8H8BrNO3 . It is used for research and development purposes .
Synthesis Analysis
The synthesis of 5-Bromo-2-ethoxyisonicotinic acid or similar compounds often involves multiple steps, including nitration, hydrolysis, hydrogenation, esterification, bromination, and diazotization . The raw starting material is usually a cheap and easily available compound .Molecular Structure Analysis
The molecular weight of 5-Bromo-2-ethoxyisonicotinic acid is 246.06 . Its InChI code is 1S/C8H8BrNO3/c1-2-13-7-3-5 (8 (11)12)6 (9)4-10-7/h3-4H,2H2,1H3, (H,11,12) .Scientific Research Applications
Industrial Process Scale-Up
The compound is used in the industrial process scale-up of 5-Bromo-2-chloro-4-(methoxycarbonyl) benzoic acid . This is another key intermediate in the manufacturing of therapeutic SGLT2 inhibitors . The scale-up process involves several steps, including nitration, hydrolysis, hydrogenation, esterification, bromination, and diazotization .
Diabetes Therapy Research
The compound is used in research related to diabetes therapy . As an intermediate in the synthesis of SGLT2 inhibitors, it contributes to the development of new therapeutic strategies for diabetes . These inhibitors work by removing glucose from the urine, reducing blood glucose levels without depending on insulin .
Structure-Activity Relationship Studies
“5-Bromo-2-ethoxyisonicotinic acid” is utilized in structure-activity relationship studies of SGLT2 inhibitors . These studies aim to understand the relationship between the chemical structure of these inhibitors and their biological activity .
Chemical Synthesis
The compound is used in chemical synthesis processes . It’s a part of the synthesis of other complex compounds, contributing to the development of new chemical entities for various applications .
Material for Scientific Research
“5-Bromo-2-ethoxyisonicotinic acid” is a material used in scientific research . It’s used in laboratories for the development and testing of new synthetic routes, the study of reaction mechanisms, and other research applications .
Safety and Hazards
properties
IUPAC Name |
5-bromo-2-ethoxypyridine-4-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8BrNO3/c1-2-13-7-3-5(8(11)12)6(9)4-10-7/h3-4H,2H2,1H3,(H,11,12) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QXZUYOLHQYEFFP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=NC=C(C(=C1)C(=O)O)Br |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8BrNO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.06 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Bromo-2-ethoxyisonicotinic acid | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-[1,3-benzodioxol-5-yl-(4-methylpiperazin-1-yl)methyl]-5-methyl-2-phenyl-4H-pyrazol-3-one](/img/structure/B2645398.png)
![2-((6-benzyl-8-chloro-5,5-dioxido-6H-benzo[c]pyrimido[4,5-e][1,2]thiazin-2-yl)thio)-N-(3-(methylthio)phenyl)acetamide](/img/structure/B2645406.png)
![tert-Butyl 1-benzyl-1,6-diazaspiro[3.3]heptane-6-carboxylate](/img/structure/B2645409.png)
![Ethyl 4-((1,3-dimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)amino)-4-oxobutanoate](/img/structure/B2645418.png)